Cas no 2228178-49-0 (4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid
• CAS No: 2228178-49-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5766768
• PubChem ID: 165763043
• Update Time: 2025-10-14

4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1787489
• 4-amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid
• 2228178-49-0
• 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H21NO3/c1-3-9(15-2)11(10(13)14)6-4-8(12)5-7-11/h8-9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： UIRHHOZNXNDOOG-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid

4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228178-49-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and functionalities.

The molecular structure of 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid comprises a cyclohexane ring substituted with an amino group at the 4-position and a 1-methoxypropyl group at the 1-position, along with a carboxylic acid moiety also at the 1-position. This configuration imparts the compound with a combination of hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme involved in neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid has also found utility in materials science. Its ability to form stable amide bonds has made it a valuable component in the synthesis of high-performance polymers and biomaterials. A 2023 research article in Advanced Materials reported on the use of this compound as a building block for creating biocompatible polymer networks, which show promise for tissue engineering applications.

The synthesis of this compound has been optimized through advancements in catalytic processes and green chemistry principles. A notable method involves the use of palladium-catalyzed cross-coupling reactions to assemble the complex structure efficiently. This approach not only enhances yield but also reduces environmental impact, aligning with current trends toward sustainable chemical practices.

Furthermore, recent computational studies have provided deeper insights into the electronic properties and reactivity of 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid. Quantum mechanical simulations have revealed that the amino and methoxy groups significantly influence the compound's electronic distribution, thereby affecting its interaction with biological systems. These findings have been instrumental in guiding further experimental studies aimed at optimizing its bioavailability and efficacy.

In conclusion, 4-Amino-1-(1-methoxypropyl)cyclohexane-1-carboxylic acid, with its unique structural attributes and diverse applications, continues to be a focal point in contemporary chemical research. As ongoing studies uncover new dimensions of its potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.